Cas no 1498508-61-4 (1H-Pyrazole, 3-(methoxymethyl)-1-methyl-)

• Product Name: 1H-Pyrazole, 3-(methoxymethyl)-1-methyl-
• CAS No: 1498508-61-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 5180555
• PubChem ID: 57075867
• Update Time: 2025-08-02

1H-Pyrazole, 3-(methoxymethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(methoxymethyl)-1-methyl-
• 3-(methoxymethyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C6H10N2O/c1-8-4-3-6(7-8)5-9-2/h3-4H,5H2,1-2H3
• InChI Key： RFHQLJNVBSNHSA-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(COC)=N1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole, 3-(methoxymethyl)-1-methyl-

Introduction to 1H-Pyrazole, 3-(methoxymethyl)-1-methyl- (CAS No. 1498508-61-4)

1H-Pyrazole, 3-(methoxymethyl)-1-methyl-, identified by its Chemical Abstracts Service (CAS) number 1498508-61-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the pyrazole family, which is renowned for its diverse biological activities and utility in drug development. The structural motif of pyrazole, featuring a five-membered ring with two nitrogen atoms, makes it a versatile scaffold for synthesizing bioactive molecules. The presence of a methoxymethyl group at the 3-position and a methyl group at the 1-position in this compound introduces unique chemical properties that contribute to its potential applications in medicinal chemistry.

The synthesis and characterization of 1H-Pyrazole, 3-(methoxymethyl)-1-methyl- have garnered attention due to its structural features and the potential pharmacological effects it may exhibit. Pyrazole derivatives are widely studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The specific substitution pattern in this compound, particularly the methoxymethyl side chain, may influence its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole scaffolds. The structural flexibility of pyrazole allows for the introduction of various functional groups, enabling the design of molecules with tailored biological activities. The compound 1H-Pyrazole, 3-(methoxymethyl)-1-methyl- represents an interesting example of how modifications at specific positions can modulate pharmacological properties. This has led to its exploration as a precursor in the synthesis of more complex drug candidates.

One of the most compelling aspects of this compound is its potential role in drug discovery. Pyrazole derivatives have been reported to exhibit inhibitory effects on several enzymes and receptors involved in disease pathways. For instance, certain pyrazole-based compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The methoxymethyl group in 1H-Pyrazole, 3-(methoxymethyl)-1-methyl- may enhance binding affinity or stability upon interaction with biological targets, thereby improving therapeutic efficacy.

The chemical synthesis of 1H-Pyrazole, 3-(methoxymethyl)-1-methyl- involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as methylation and etherification. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure regioselectivity and minimize side reactions.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of pyrazole derivatives to biological targets. These studies help predict the pharmacokinetic properties and potential side effects of new compounds. The three-dimensional structure of 1H-Pyrazole, 3-(methoxymethyl)-1-methyl-, including the spatial arrangement of its substituents, can be modeled to assess its interactions with proteins and nucleic acids.

The pharmaceutical industry has shown considerable interest in leveraging pyrazole derivatives for drug development due to their favorable pharmacokinetic profiles and broad spectrum of biological activities. Companies specializing in medicinal chemistry continuously explore new synthetic methodologies to access novel pyrazole-based compounds like 1H-Pyrazole, 3-(methoxymethyl)-1-methyl-. This has led to collaborations between academic researchers and industry professionals aimed at identifying lead compounds for further preclinical and clinical evaluation.

In conclusion,1H-Pyrazole, 3-(methoxymethyl)-1-methyl- (CAS No. 1498508-61-4) represents a significant compound in pharmaceutical research due to its structural features and potential biological activities. Its synthesis, characterization, and exploration as a drug candidate highlight the ongoing efforts in medicinal chemistry to develop innovative therapeutic agents based on pyrazole scaffolds. As research progresses, this compound may contribute valuable insights into disease mechanisms and provide new opportunities for drug discovery.